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Compound of Interest

Compound Name: Ac32Az19

Cat. No.: B15570097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac32Az19 is a potent and highly selective inhibitor of the Breast Cancer Resistance Protein

(BCRP), also known as ATP-binding cassette super-family G member 2 (ABCG2). BCRP is an

ATP-binding cassette (ABC) transporter that plays a crucial role in multidrug resistance (MDR)

in cancer by actively effluxing a wide range of chemotherapeutic agents from cancer cells.[1][2]

It is also involved in the transport of various endogenous and exogenous substances across

biological barriers.[1][3] Ac32Az19 has demonstrated an effective, non-toxic inhibition of BCRP

with an EC50 of 13 nM in BCRP-overexpressing HEK293 cells. This makes Ac32Az19 a

valuable tool for studying BCRP function, overcoming MDR in cancer cells, and potentially

enhancing the efficacy of various anticancer drugs.

This document provides a detailed protocol for the preparation of Ac32Az19 stock solutions for

use in cell culture experiments. Adherence to these guidelines will ensure the accurate and

consistent use of this inhibitor in your research.

Physicochemical and Biological Properties
A summary of the key quantitative data for Ac32Az19 is presented in the table below for easy

reference.
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Property Value Source

CAS Number 2760674-72-2

Molecular Weight 615.67 g/mol

Solubility
60 mg/mL in DMSO (97.45

mM)

EC50
13 nM (in HEK293/R2 cells

overexpressing BCRP)

Recommended Storage

(Powder)

4°C, away from moisture and

light

Recommended Storage (Stock

Solution)
-20°C or -80°C in aliquots General Practice

Experimental Protocol: Preparation of Ac32Az19
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Ac32Az19 in Dimethyl

Sulfoxide (DMSO).

Materials
Ac32Az19 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure
Pre-weighing Preparations: Before opening the vial, centrifuge the Ac32Az19 powder to

ensure all the material is at the bottom. This is especially important for small quantities that

may have coated the walls or cap during shipping.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of

Ac32Az19 using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 615.67 g/mol = 6.1567 mg

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated mass of Ac32Az19 powder and add it to the tared tube.

Dissolving the Compound:

Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the

Ac32Az19 powder. For the example above, this would be 1 mL.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. Gentle warming in a 37°C water bath may assist in dissolution, but

check for any temperature sensitivity of the compound.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, date of preparation,

and your initials.
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Store the aliquots at -20°C or -80°C, protected from light. When stored properly, DMSO

stock solutions are typically stable for several months.

Preparation of Working Solutions
To prepare a working solution for your cell culture experiments, dilute the 10 mM stock solution

in your cell culture medium to the desired final concentration.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the cell culture medium

should be kept as low as possible, typically below 0.5%, as higher concentrations can be

toxic to cells.[4] Always include a vehicle control (medium with the same final concentration

of DMSO) in your experiments to account for any effects of the solvent.

Aseptic Technique: All procedures for preparing the stock and working solutions should be

performed in a sterile environment, such as a laminar flow hood, to prevent microbial

contamination.

Solubility in Aqueous Media: Ac32Az19, like many small molecule inhibitors, may have

limited solubility in aqueous solutions. When diluting the DMSO stock in cell culture medium,

add the stock solution to the medium and mix immediately and thoroughly to prevent

precipitation.

Visualizations
Experimental Workflow for Ac32Az19 Stock Solution
Preparation
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Caption: Workflow for preparing Ac32Az19 stock solution.
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BCRP/ABCG2 Regulation via the PI3K/Akt Signaling
Pathway
Ac32Az19 inhibits the BCRP/ABCG2 transporter, which is a key player in multidrug resistance.

The expression and function of BCRP can be influenced by various signaling pathways,

including the PI3K/Akt pathway.[2][5] This pathway can be activated by growth factors, leading

to the transcription and cell surface localization of BCRP, thereby enhancing drug efflux.
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Caption: PI3K/Akt pathway regulation of BCRP and its inhibition by Ac32Az19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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